Cas no 132765-36-7 (2,3,6,7-Tetrakis(2-cyanoethylthio)tetrathiafulvalene)

• Product Name: 2,3,6,7-Tetrakis(2-cyanoethylthio)tetrathiafulvalene
• CAS No: 132765-36-7
• MF: C₁₈H₁₆N₄S₈
• MW: 544.866432189941
• CID: 1231271
• PubChem ID: 135727169
• Update Time: 2025-06-07

2,3,6,7-Tetrakis(2-cyanoethylthio)tetrathiafulvalene Chemical and Physical Properties

Names and Identifiers

• Propanenitrile,3,3'-[[2-[4,5-bis[(2-cyanoethyl)thio]-1,3-dithiol-2-ylidene]-1,3-dithiole-4,5-diyl]bis(thio)]bis-
• 2,3,6,7-Tetrakis(2-cyanoethylthio)tetrathiafulvalene
• 3-[[2-[4,5-bis(2-cyanoethylsulfanyl)-1,3-dithiol-2-ylidene]-5-(2-cyanoethylsulfanyl)-1,3-dithiol-4-yl]sulfanyl]propanenitrile
• AGN-PC-0NF8A3
• MFCD22124724
• T2806
• 3-[(2-{4,5-BIS[(2-CYANOETHYL)SULFANYL]-1,3-DITHIOL-2-YLIDENE}-5-[(2-CYANOETHYL)SULFANYL]-1,3-DITHIOL-4-YL)SULFANYL]PROPANENITRILE
• 132765-36-7
• SCHEMBL12264196
• T71717
• DTXSID90453682

• MDL： T162020
• Inchi： 1S/C18H16N4S8/c19-5-1-9-23-13-14(24-10-2-6-20)28-17(27-13)18-29-15(25-11-3-7-21)16(30-18)26-12-4-8-22/h1-4,9-12H2
• InChI Key： OFNXHINRTQFOKX-UHFFFAOYSA-N
• SMILES： S1C(=C(SCCC#N)S/C/1=C1/SC(=C(SCCC#N)S/1)SCCC#N)SCCC#N

Computed Properties

• Exact Mass: 543.91400
• Monoisotopic Mass: 543.9140659g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 30
• Rotatable Bond Count: 12
• Complexity: 782
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 298
• XLogP3: 4.2

Experimental Properties

• Melting Point: 187.0 to 191.0 deg-C
• PSA: 297.56000
• LogP: 7.91372

2,3,6,7-Tetrakis(2-cyanoethylthio)tetrathiafulvalene Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H301+H311+H331-H315-H319
• Warning Statement： P261-P264-P270-P271-P280-P301+P310+P330-P302+P352+P312+P361+P364-P304+P340+P311-P305+P351+P338+P337+P313-P403+P233-P405-P501
• Hazardous Material transportation number：UN 3439 6.1/PG III
• HazardClass：6.1
• PackingGroup：III

Additional information on 2,3,6,7-Tetrakis(2-cyanoethylthio)tetrathiafulvalene

Introduction to 2,3,6,7-Tetrakis(2-cyanoethylthio)tetrathiafulvalene (CAS No: 132765-36-7)

2,3,6,7-Tetrakis(2-cyanoethylthio)tetrathiafulvalene, identified by its Chemical Abstracts Service number CAS No: 132765-36-7, is a specialized organic compound that has garnered significant attention in the field of advanced materials and chemical biology. This compound belongs to the class of tetrathiafulvalene (TTF)-derived derivatives, which are renowned for their unique electronic and structural properties. The introduction of multiple cyanoethylthio groups into the TTF core significantly modulates its reactivity, solubility, and potential applications in various scientific domains.

The molecular structure of 2,3,6,7-Tetrakis(2-cyanoethylthio)tetrathiafulvalene features a central TTF scaffold, which is a planar molecule composed of four sulfur atoms and four carbon atoms arranged in a cyclic configuration. This core structure is highly conjugated, making it an excellent candidate for applications involving charge transport and electron delocalization. The substitution of hydrogen atoms at the 2,3,6, and 7 positions with cyanoethylthio (-SCH₂CH₂CN) groups introduces polar and electron-withdrawing functionalities, enhancing the compound's solubility in polar solvents and its interaction with biological systems.

One of the most compelling aspects of 2,3,6,7-Tetrakis(2-cyanoethylthio)tetrathiafulvalene is its potential in the development of organic electronic materials. Recent research has demonstrated its utility as an active layer in organic field-effect transistors (OFETs) and organic photovoltaics (OPVs). The extended π-conjugation system and the presence of electron-withdrawing cyano groups facilitate efficient charge transport, leading to high mobility values in OFETs. Additionally, its ability to form stable radical cations under oxidative conditions makes it suitable for applications in redox-active materials and energy storage devices.

In the realm of chemical biology, 2,3,6,7-Tetrakis(2-cyanoethylthio)tetrathiafulvalene has shown promise as a tool for studying electron transfer processes in biological systems. The TTF core can mimic redox-active centers found in natural enzymes and proteins, allowing researchers to investigate mechanisms of electron transfer in a controlled manner. Furthermore, the compound's ability to interact with biological molecules via sulfur-containing thioether groups opens avenues for developing novel bioconjugates with potential applications in drug delivery and biosensing.

Recent advancements in synthetic chemistry have enabled the efficient preparation of 2,3,6,7-Tetrakis(2-cyanoethylthio)tetrathiafulvalene, making it more accessible for research purposes. The synthesis typically involves multi-step reactions starting from commercially available TTF derivatives and involves nucleophilic substitution reactions to introduce the cyanoethylthio groups. Optimized synthetic routes have improved yield and purity, facilitating further exploration of its properties and applications.

The electronic properties of 2,3,6,7-Tetrakis(2-cyanoethylthio)tetrathiafulvalene have been extensively studied using spectroscopic techniques such as UV-Vis spectroscopy and electron paramagnetic resonance (EPR). These studies have revealed that the compound exhibits distinct redox behavior due to the presence of the cyano groups. The first oxidation potential is particularly relevant for applications in organic electronics, as it determines the maximum voltage that can be applied before irreversible degradation occurs.

Another area of interest is the use of 2,3,6,7-Tetrakis(2-cyanoethylthio)tetrathiafulvalene in supramolecular chemistry. The thioether groups provide anchor points for non-covalent interactions with other molecules, enabling the assembly of complex architectures. These supramolecular systems have potential applications in molecular recognition and self-assembly technologies.

The solubility profile of CAS No: 132765-36-7 is another critical factor influencing its applicability. While TTF derivatives often suffer from poor solubility in common organic solvents due to their hydrophobic nature，the introduction of cyanoethylthio groups enhances polarity，allowing better dissolution in polar solvents such as dimethylformamide (DMF) or acetonitrile. This improvement is crucial for processing techniques used in thin-film fabrication，such as spin-coating or drop-casting，which are essential for device fabrication.

In conclusion，2，3，6，7-Tetrakis（2-cyanoethylthio）tetrathiafulvalene represents a versatile building block with broad potential across multiple scientific disciplines。Its unique structural features make it an attractive candidate for organic electronics，chemical biology，and supramolecular chemistry。Ongoing research continues to uncover new applications and refine synthetic methodologies，ensuring that this compound remains at forefront of material science innovation。